3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanenitrile

• IUPAC Name: 3-(4-oxopyrazolo[1,5-a]pyrazin-5-yl)propanenitrile
• InChI: InChI=1S/C9H8N4O/c10-3-1-5-12-6-7-13-8(9(12)14)2-4-11-13/h2,4,6-7H,1,5H2
• InChI Key: JBLUTUSCLVCIQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC=N2)C(=O)N1CCC#N
• Molecular Formula: C9H8N4O
• Molecular Weight: 188.19 g/mol

Description

Molecular Structure Analysis

The molecular structure of “3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanenitrile” is not explicitly mentioned in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanenitrile” are not explicitly mentioned in the sources I found.

Scientific Research Applications

Biomedical Applications

• Vasopressin and Fibrinogen Receptor Antagonists : Researchers have studied derivatives of pyrazolo[1,5-a]pyrazin-4(5H)-ones extensively in the biomedical field. .
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Fluorescent Biomarkers

• Pyrazolo[1,5-a]pyrimidines (PPs) : These compounds, based on [5,6]-fused N-heterocyclic systems, exhibit fluorescence properties. .

Anticancer Activity

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Substitution Patterns

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Synthetic Transformations

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Medicinal Chemistry

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Mechanism of Action

Target of Action

The compound “3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanenitrile” is a derivative of the pyrazolo[1,5-a]pyrazin-4(5H)-one class of compounds . These compounds have been extensively studied in the biomedical field and have been found to interact with a variety of targets. They have been identified as antagonists for vasopressin 1b, j, k and fibrinogen 2, 3 receptors . They also act as selective positive allosteric modulators for glutamate receptors GluN2A and mGluR5 . Furthermore, they inhibit the catalytic activity of HIV-1 integrase, TANKs, and polyADP-ribose polymerase PARP-1 .

Mode of Action

Based on the known activities of similar compounds, it can be inferred that it likely interacts with its targets to modulate their activity . For example, as an antagonist, it would bind to its target receptor and prevent the receptor’s normal ligand from binding, thereby inhibiting the receptor’s activity .

Biochemical Pathways

The compound is likely involved in several biochemical pathways due to its interaction with multiple targets. For instance, as an antagonist of vasopressin and fibrinogen receptors, it could affect the pathways related to blood clotting and water balance in the body . As a modulator of glutamate receptors, it could influence neuronal signaling pathways . As an inhibitor of HIV-1 integrase, TANKs, and PARP-1, it could impact viral replication and DNA repair processes .

Result of Action

The molecular and cellular effects of “3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanenitrile” would depend on its specific targets and mode of action. For example, as an antagonist of certain receptors, it could inhibit the signaling pathways mediated by these receptors, leading to changes in cellular function . As an inhibitor of enzymes like HIV-1 integrase and PARP-1, it could interfere with the processes these enzymes are involved in, such as viral replication and DNA repair .

Future Directions

The future directions for the study of “3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanenitrile” are not explicitly mentioned in the sources I found.